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Compound of Interest

Compound Name:
6-Chloro-2,4-difluoro-3-

methylbenzoic acid

CAS No.: 1706446-43-6

Cat. No.: B1406377

Get Quote

A Core Scaffold for Next-Generation
Fluoroquinolones
Identity & Physicochemical Profile[1][2][3][4]
6-Chloro-2,4-difluoro-3-methylbenzoic acid is a highly functionalized aromatic scaffold used

primarily in the synthesis of 8-chloro-fluoroquinolone antibiotics. Its specific substitution pattern

—combining electron-withdrawing halogens with a steric methyl group—makes it a valuable

tool for modulating lipophilicity and metabolic stability in drug candidates.
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Property Data

CAS Number 1706446-43-6

Molecular Formula C₈H₅ClF₂O₂

Molecular Weight 206.57 g/mol

Appearance White to off-white crystalline powder

Melting Point 164–168 °C (typical for class)

Acidity (pKa)
~2.8–3.2 (Predicted; enhanced acidity due to

ortho-F/Cl)

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water

SMILES CC1=C(F)C=C(C(O)=O)C(Cl)=C1F

Strategic Applications in Drug Development
This compound serves as the Ring A precursor for tricyclic and tetracyclic fluoroquinolones. In

the structure-activity relationship (SAR) of quinolones:

C-6 Chlorine (on the benzoic acid): Becomes the C-8 position on the final quinolone core. An

8-chloro substituent is known to improve activity against anaerobic bacteria and reduce the

risk of phototoxicity compared to 8-fluoro analogs (e.g., Sparfloxacin).

C-2/C-4 Fluorines: Provide the essential C-6 fluorine (for gyrase inhibition) and a leaving

group at C-7 for amine coupling in the final drug.

C-3 Methyl: Adds steric bulk, preventing metabolic oxidation at the 8-position and improving

half-life.

Primary Drug Class: Novel 8-chloro-fluoroquinolones (Analogs of Clinafloxacin/Sitafloxacin).

Synthesis & Manufacturing Protocols
The synthesis of this crowded aromatic ring requires precise regiocontrol. Direct electrophilic

substitution is often poor due to the competing directing effects of the halogens and methyl
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group. The industry-standard approach utilizes Directed Ortho-Metalation (DoM) or Oxidation of

Toluene Precursors.

Method A: The Lithiation-Carboxylation Route (High Purity)
This method is preferred for medicinal chemistry scales (gram to kilogram) as it ensures correct

regiochemistry.

Mechanism:

Precursor: 1-Chloro-3,5-difluoro-2-methylbenzene (2,4-difluoro-3-methyl-chlorobenzene).

Lithiation: Treatment with n-Butyllithium (n-BuLi) or LDA at low temperature (-78°C). The

proton at the position ortho to the fluorine and meta to the methyl is the most acidic and

sterically accessible.

Quench: Trapping the aryl-lithium species with dry ice (CO₂).

Step-by-Step Protocol:

Setup: Flame-dry a 3-neck round-bottom flask under Argon atmosphere.

Reagent Prep: Dissolve 1-chloro-3,5-difluoro-2-methylbenzene (1.0 eq) in anhydrous THF

(10 mL/g).

Deprotonation: Cool to -78°C. Add LDA (Lithium Diisopropylamide, 1.1 eq) dropwise over 30

minutes. Note: LDA is preferred over n-BuLi to avoid nucleophilic attack on the ring.

Reaction: Stir at -78°C for 2 hours to ensure complete lithiation. The solution typically turns

yellow/orange.

Carboxylation: Bubble excess anhydrous CO₂ gas (dried through a CaCl₂ tube) into the

solution for 45 minutes, or pour the reaction mixture onto crushed dry ice.

Workup: Allow to warm to room temperature. Quench with 1N HCl until pH < 3. Extract with

Ethyl Acetate (3x).
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Purification: Wash organics with brine, dry over Na₂SO₄, and concentrate. Recrystallize from

Hexane/EtOAc to obtain the target acid.

Method B: Oxidation of Toluene Derivative (Industrial Scale)
For larger scales where cryogenic conditions are cost-prohibitive, oxidation of the

corresponding toluene is used.

Precursor: 6-Chloro-2,4-difluoro-3-methyltoluene. Reagents: KMnO₄ (Potassium

Permanganate) or Co/Mn catalyzed aerobic oxidation.

Visualizing the Synthetic Logic
The following diagram illustrates the retrosynthetic logic and the forward synthesis decision

tree.

Target: 6-Chloro-2,4-difluoro-
3-methylbenzoic acid

Application:
8-Chloro-Fluoroquinolone

Antibiotics

Cyclization w/ Ethyl Acrylate

Precursor A:
1-Chloro-3,5-difluoro-

2-methylbenzene

Route 1: Lithiation (LDA/THF)
+ CO2 Quench (-78°C)

Regioselective

Precursor B:
6-Chloro-2,4-difluoro-

3-methyltoluene

Route 2: Oxidation (KMnO4)
Reflux (100°C)

Scalable

Click to download full resolution via product page

Figure 1: Strategic synthetic routes for 6-Chloro-2,4-difluoro-3-methylbenzoic acid.
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Analytical Characterization Standards
To validate the identity of the synthesized compound, the following analytical signals must be

observed.

Method Expected Signal / Criteria

¹H NMR (400 MHz, DMSO-d₆)

δ 13.5 (br s, 1H, COOH), δ 7.85 (t, 1H, Ar-H).

Note: Only one aromatic proton exists (H-5),

appearing as a triplet due to coupling with two

Fluorine atoms.

¹⁹F NMR

Two distinct signals (approx -110 to -120 ppm),

showing coupling to each other and the H-5

proton.

HPLC Purity >98.0% (AUC) at 254 nm.

Mass Spectrometry (ESI-)
[M-H]⁻ = 205.0 (Chlorine isotope pattern 3:1

visible).

Safety & Handling (SDS Summary)
Hazard Classification: Skin Irritant (H315), Eye Irritant (H319), STOT-SE (H335).

Handling: Use in a fume hood. The compound is an organic acid and can be corrosive to

mucous membranes in dust form.

Storage: Store at 2–8°C under inert atmosphere (Argon) to prevent slow decarboxylation or

oxidation over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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